4-Tert-butyl-2-(trifluoromethyl)phenol

• IUPAC Name: 4-tert-butyl-2-(trifluoromethyl)phenol
• InChI: InChI=1S/C11H13F3O/c1-10(2,3)7-4-5-9(15)8(6-7)11(12,13)14/h4-6,15H,1-3H3
• InChI Key: XZPXTHKHQONIKU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=C(C=C1)O)C(F)(F)F
• Molecular Formula: C11H13F3O
• DSSTOX Substance ID: DTXSID50505757
• Molecular Weight: 218.21 g/mol
• CAS No.: 57477-80-2

Description

4-Tert-butyl-2-(trifluoromethyl)phenol is a phenolic compound characterized by the presence of a tert-butyl group and a trifluoromethyl group attached to a benzene ring

Scientific Research Applications

4-Tert-butyl-2-(trifluoromethyl)phenol has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Employed in studies involving enzyme kinetics and as a substrate for various biochemical reactions.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of polymers, resins, and other industrial chemicals.

Safety and Hazards

The safety data sheet for 4-tert-Butylphenol indicates that it causes skin irritation, serious eye damage, and is suspected of damaging fertility or the unborn child. It is also toxic to aquatic life with long-lasting effects.

Future Directions

While specific future directions for 4-Tert-butyl-2-(trifluoromethyl)phenol were not found, a study on a similar compound, 2,4-Ditert butyl phenol, suggests that further investigation and exploration of its potential in cancer research would contribute to its potential application as a novel therapeutic agent in the future.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Tert-butyl-2-(trifluoromethyl)phenol can be achieved through several methods. One common approach involves the Friedel-Crafts alkylation of phenol with isobutylene in the presence of a strong acid catalyst, such as triflic acid or zeolites . Another method involves the reaction of 4-tert-butylphenol with hexamethylenetetramine .

Industrial Production Methods

Industrial production of this compound typically involves large-scale Friedel-Crafts alkylation processes, utilizing efficient catalysts and optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

4-Tert-butyl-2-(trifluoromethyl)phenol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinones.

Reduction: Reduction reactions can convert it to corresponding alcohols.

Substitution: Electrophilic substitution reactions can introduce different functional groups onto the benzene ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like halogens (chlorine, bromine) and nitrating agents (nitric acid) are employed under controlled conditions.

Major Products

The major products formed from these reactions include various substituted phenols, quinones, and alcohols, depending on the specific reaction and conditions used .

Mechanism of Action

The mechanism of action of 4-Tert-butyl-2-(trifluoromethyl)phenol involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or activator of certain enzymes, affecting biochemical processes at the molecular level. The presence of the trifluoromethyl group enhances its lipophilicity and ability to interact with hydrophobic pockets in proteins .

Comparison with Similar Compounds

Similar Compounds

4-tert-Butylphenol: Similar structure but lacks the trifluoromethyl group.

2,4-Di-tert-butylphenol: Contains two tert-butyl groups instead of one.

4-(Trifluoromethyl)phenol: Similar structure but lacks the tert-butyl group.

Uniqueness

4-Tert-butyl-2-(trifluoromethyl)phenol is unique due to the combined presence of both tert-butyl and trifluoromethyl groups, which impart distinct chemical and physical properties.

Synthesis routes and methods I

Procedure details

A mixture of 2-trifluoromethylphenol (25 g., 0.15 moles), tert-butyl alcohol (12 g., 0.16 mole), trifluoroacetic acid (100 ml.) and 96% sulfuric acid (2 ml.) is stirred at about 20° C. for 48 hours. The mixture then is evaporated as far as possible under reduced pressure at 35°-40° C. The residue is dissolved in benzene (500 ml.) and the solution is washed with water, saturated NaHCO3 solution and saturated salt brine and dried over anhydrous MgSO4. The dried solution is again evaporated under reduced pressure and the temperature is finally raised to 140°-145° C. under 65 mm. pressure to remove unchanged 2-trifluoromethylphenol. The residue is distilled at 65 mm. after collecting a small fore-run (75% unchanged starting phenol and 25% product), 2-trifluoromethyl-4-(1,1-dimethylethyl)phenol (13.6 g.) is collected at 120°-132° C. as a pale pink oil that is 98% pure by gas liquid chromatography analysis and can be used directly in the next step.

Synthesis routes and methods II

Procedure details

2-Trifluoromethyl-phenol (2.98 g, 18.3 mmol) was dissolved in 12 mL TFA and t-butanol (1.43 g, 19.3 mmol) and H2SO4 (0.24 mL) were added. The reaction was stirred at rt for 48 hrs, after which water was added and the compound was extracted into DCM. The organic layer was dried over MgSO4 and concentrated in vacuo. The residue was purified by column chromatography (2/1 Hex/EtOAc) to yield 2.01 g of the target compound.